BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Methyl 5-hydroxypyrazine-2-
carboxylate: A Safety and Operations Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 5-hydroxypyrazine-2-
Compound Name:
carboxylate

Cat. No.: B153309

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory
environment. This guide provides essential, imnmediate safety and logistical information for the
proper disposal of Methyl 5-hydroxypyrazine-2-carboxylate (CAS No: 13924-95-3), a
heterocyclic compound utilized in various research applications. Adherence to these
procedures is critical for personnel safety and environmental protection.

Immediate Safety and Hazard Information

Methyl 5-hydroxypyrazine-2-carboxylate is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

All handling and disposal operations must be conducted by trained personnel wearing
appropriate personal protective equipment (PPE) in a well-ventilated area, preferably within a
chemical fume hood.
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial. The following PPE is
recommended when handling Methyl 5-hydroxypyrazine-2-carboxylate:

Personal Protective . .
Body Part . Specifications & Rationale
Equipment (PPE)

Must be worn at all times to

protect against splashes and
Eyes/Face Safety Goggles / Face Shield airborne particles. A face

shield offers additional

protection.

Nitrile or neoprene gloves are
recommended. Inspect gloves
) ] for any signs of degradation or
Hands Chemical-resistant gloves
punctures before use and
dispose of them properly after

handling.

A dust mask should be used to
prevent the inhalation of the
powdered compound. For
Respiratory N95 Dust Mask or Half-mask procedures that may generate
Respirator significant dust or aerosols, a
half-mask respirator with
appropriate cartridges is

advised.

A standard laboratory coat

should be worn to protect skin
Body Laboratory Coat )

and clothing from

contamination.

Quantitative Data

The following table summarizes key quantitative data for Methyl 5-hydroxypyrazine-2-
carboxylate:
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Property Value

Molecular Formula C6H6N203

Molecular Weight 154.12 g/mol [2]

Melting Point 183-185 °CJ[2]

Boiling Point 424.1 °C at 760 mmHg[2]
Density 1.39 g/cm3[2]

Step-by-Step Disposal Protocol

The primary disposal method for Methyl 5-hydroxypyrazine-2-carboxylate is to treat it as
hazardous chemical waste. This compound must not be disposed of down the drain or in
regular solid waste.

o Waste Identification and Segregation:

o All unwanted Methyl 5-hydroxypyrazine-2-carboxylate, including expired materials,
reaction byproducts, and contaminated consumables, must be treated as hazardous
waste.

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed by your institution's Environmental Health and Safety (EHS) department.

e Waste Collection and Containment:

o Solid Waste: Collect waste powder and any grossly contaminated materials (e.g., weighing
paper, single-use spatulas) in a dedicated, clearly labeled, and sealable hazardous waste
container. The container should be made of a compatible material such as high-density
polyethylene (HDPE).

o Contaminated Labware and PPE: Non-disposable glassware and equipment should be
decontaminated by thoroughly rinsing with a suitable solvent (e.g., ethanol or acetone).
The rinsate must be collected as hazardous liquid waste. Heavily contaminated disposable
items such as gloves and bench paper should be double-bagged, sealed, and placed in
the solid hazardous waste container.
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e Labeling:

o Immediately affix a hazardous waste label to the container upon starting waste
accumulation.

o The label must include:

The words "Hazardous Waste"

» The full chemical name: "Methyl 5-hydroxypyrazine-2-carboxylate"
» The CAS Number: "13924-95-3"

= An accurate description of the contents, including any solvents and their approximate
concentrations.

= The date of waste accumulation initiation.
o Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) within the laboratory.

o The SAA should be a well-ventilated, secondary containment area, away from sources of
ignition and incompatible materials.

o Keep the waste container closed at all times, except when adding waste.
» Arranging for Disposal:

o Once the container is full or has reached the maximum allowable accumulation time as
per your institutional and local regulations, contact your institution's EHS department to
schedule a pickup.

o Do not attempt to transport the hazardous waste off-site yourself.

Disposal Workflow
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Disposal Workflow for Methyl 5-hydroxypyrazine-2-carboxylate

Generation of Waste

Identify as Hazardous Waste

Y

Segregate from other waste streams

—

Collect Solid Waste in labeled, compatible container Collect Liquid Waste (rinsate) in labeled, compatible container

\ /

Store in designated Satellite Accumulation Area (SAA) with secondary containmentﬂ

Contact Environmental Health & Safety (EHS) for pickup

Disposal by licensed hazardous waste contractor

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 5-hydroxypyrazine-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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